![molecular formula C20H41NO2 B147091 2-(Dimethylamino)octadec-4-ene-1,3-diol CAS No. 132031-17-5](/img/structure/B147091.png)
2-(Dimethylamino)octadec-4-ene-1,3-diol
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Overview
Description
2-(Dimethylamino)octadec-4-ene-1,3-diol, also known as DMDO, is a synthetic compound that has gained attention in scientific research due to its unique properties. DMDO is a tertiary amine oxide that can act as a surfactant, making it useful in various applications such as emulsification, solubilization, and as a detergent. Additionally, DMDO has been found to have potential as a drug delivery system due to its ability to penetrate cell membranes.
Mechanism of Action
2-(Dimethylamino)octadec-4-ene-1,3-diol acts as a surfactant by lowering the surface tension between two substances, allowing them to mix more easily. In biological systems, this compound has been found to interact with cell membranes, disrupting their structure and function. This disruption can lead to cell death in bacteria and fungi.
Biochemical and Physiological Effects:
This compound has been found to have antibacterial and antifungal properties, making it useful in the development of pharmaceuticals. Additionally, this compound has been found to penetrate cell membranes, making it a potential candidate for drug delivery systems. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
The use of 2-(Dimethylamino)octadec-4-ene-1,3-diol as a surfactant has several advantages in lab experiments, including its ability to emulsify and solubilize substances. Additionally, this compound has been found to penetrate cell membranes, making it useful in drug delivery systems. However, the limitations of this compound include its toxicity and potential for cell membrane disruption, which can affect the accuracy of experimental results.
Future Directions
Future research on 2-(Dimethylamino)octadec-4-ene-1,3-diol could focus on its potential use in the development of pharmaceuticals for antibacterial and antifungal treatments. Additionally, further study could be done on the use of this compound as a drug delivery system. In material science, this compound could be studied for its potential use in the synthesis of nanoparticles and as a stabilizer in emulsions. Overall, this compound has shown promise in various scientific fields and further research could lead to new applications and discoveries.
Synthesis Methods
2-(Dimethylamino)octadec-4-ene-1,3-diol can be synthesized through a multistep process starting with the reaction of dimethylamine with 1-bromooctadec-4-ene, followed by oxidation with hydrogen peroxide. The resulting this compound can be purified through recrystallization or chromatography.
Scientific Research Applications
2-(Dimethylamino)octadec-4-ene-1,3-diol has been studied for its potential use in various scientific fields including biology, chemistry, and material science. In biology, this compound has been found to have antibacterial and antifungal properties, making it a potential candidate for use in pharmaceuticals. This compound has also been studied for its ability to penetrate cell membranes, making it useful in drug delivery systems. In chemistry, this compound has been used as a surfactant in emulsification and solubilization processes. In material science, this compound has been studied for its use in the synthesis of nanoparticles and as a stabilizer in emulsions.
properties
IUPAC Name |
2-(dimethylamino)octadec-4-ene-1,3-diol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H41NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(18-22)21(2)3/h16-17,19-20,22-23H,4-15,18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRXOQXUDKDCXME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC=CC(C(CO)N(C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H41NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20274423 |
Source
|
Record name | IN1356 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20274423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
132031-17-5 |
Source
|
Record name | IN1356 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20274423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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